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Compound of Interest

Compound Name: Boc-D-Phe-Pro-OSu

Cat. No.: B1531489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-a-tert-Butoxycarbonyl-D-
phenylalanyl-L-proline N-hydroxysuccinimide ester (Boc-D-Phe-Pro-OSu), a key intermediate
in synthetic peptide chemistry. This activated dipeptide is utilized for the efficient incorporation
of the D-Phe-Pro motif into peptide sequences, a common structural element in various

bioactive peptides.

Core Compound Data

While a specific CAS number for Boc-D-Phe-Pro-OSu is not readily available in public
databases, the key quantitative data for this compound and its precursors are summarized
below. The molecular weight for Boc-D-Phe-Pro-OSu is calculated based on its molecular

formula.
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Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )

Boc-D-Phe-Pro-OSu Not available C23H29N307 459.49
Boc-D-Phenylalanine

18942-49-9 C14H1oNO4 265.30[1]
(Boc-D-Phe-0OH)
Boc-D-Phe-N-
hydroxysuccinimide

3674-18-8 C18H22N206 362.38[2][3]
ester (Boc-D-Phe-
OSu)
Boc-D-Proline-N-
hydroxysuccinimide

102185-34-2 C14H20N206 312.32

ester (Boc-D-Pro-
OSu)

Role in Peptide Synthesis

Boc-D-Phe-Pro-OSu is an activated dipeptide designed for use in solution-phase or solid-
phase peptide synthesis (SPPS). The tert-butoxycarbonyl (Boc) group provides temporary
protection for the N-terminus of the D-phenylalanine residue. This protecting group is stable
under neutral and basic conditions but can be readily removed with mild acids, such as
trifluoroacetic acid (TFA).[4][5]

The N-hydroxysuccinimide (OSu) ester at the C-terminus of the proline residue is a highly
reactive group that facilitates the efficient formation of a peptide bond with the free amino group
of another amino acid or a growing peptide chain.[6] This pre-activated dipeptide strategy can
help to improve coupling efficiency and reduce the risk of racemization, particularly when
coupling to sterically hindered amino acids.

Experimental Protocols

Below are generalized experimental protocols for the synthesis of Boc-D-Phe-Pro-OH and its
subsequent activation to Boc-D-Phe-Pro-OSu, followed by a typical peptide coupling reaction.

Synthesis of Boc-D-Phe-Pro-OH
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This procedure outlines the coupling of Boc-D-phenylalanine to L-proline methyl ester, followed

by saponification of the ester to yield the dipeptide acid.

e Coupling Reaction:

o

Dissolve L-proline methyl ester hydrochloride (1.0 equivalent) in dichloromethane (DCM).

Neutralize the solution with a tertiary amine such as N,N-diisopropylethylamine (DIPEA) or
triethylamine (TEA) (1.1 equivalents) at 0°C.

In a separate flask, dissolve Boc-D-phenylalanine (1.0 equivalent) and a coupling agent
such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) (1.1 equivalents) in DCM. An additive like 1-
hydroxybenzotriazole (HOBt) can be included to suppress side reactions.

Add the activated Boc-D-Phe-OH solution to the proline methyl ester solution and stir the
reaction mixture at room temperature overnight.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove any precipitated urea byproduct.

Wash the organic layer sequentially with dilute acid (e.g., 1N HCI), saturated sodium
bicarbonate solution, and brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain crude Boc-D-Phe-Pro-OMe.

Purify the crude product by column chromatography.

e Saponification:

o

[e]

[e]

Dissolve the purified Boc-D-Phe-Pro-OMe in a mixture of methanol and water.

Add a solution of lithium hydroxide (LIOH) or sodium hydroxide (NaOH) (1.5 equivalents)
and stir at room temperature.

Monitor the reaction by TLC until the starting material is consumed.
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o Acidify the reaction mixture with a dilute acid (e.g., 1N HCI) to a pH of approximately 2-3.
o Extract the product with ethyl acetate.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to
yield Boc-D-Phe-Pro-OH.

Activation to Boc-D-Phe-Pro-OSu

This protocol describes the conversion of the dipeptide acid to its active ester.

o Dissolve Boc-D-Phe-Pro-OH (1.0 equivalent) and N-hydroxysuccinimide (HOSu) (1.1
equivalents) in a suitable solvent such as tetrahydrofuran (THF) or ethyl acetate.

» Cool the solution to 0°C in an ice bath.

e Add a coupling agent such as DCC or EDC (1.1 equivalents) portion-wise.

« Stir the reaction mixture at 0°C for one hour and then at room temperature overnight.
 Filter the mixture to remove the urea byproduct.

o Concentrate the filtrate under reduced pressure to obtain the crude Boc-D-Phe-Pro-OSu.
e The product can be purified by recrystallization.

Peptide Coupling using Boc-D-Phe-Pro-OSu

This procedure details the use of the activated dipeptide to elongate a peptide chain.

e Dissolve the amino acid or peptide with a free N-terminus (1.0 equivalent) in a suitable
solvent like N,N-dimethylformamide (DMF) or DCM.

e Add a base such as DIPEA or TEA (1.2 equivalents) to neutralize any salts and to facilitate
the reaction.

e Add a solution of Boc-D-Phe-Pro-OSu (1.1 equivalents) in the same solvent.
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« Stir the reaction mixture at room temperature until the coupling is complete, as monitored by
TLC or a ninhydrin test (for solid-phase synthesis).[7]

e Upon completion, dilute the reaction mixture with an appropriate solvent and wash with dilute
acid, saturated sodium bicarbonate, and brine.

e Dry the organic layer and concentrate to yield the protected tripeptide.

Visualization of Synthetic Pathway

The following diagrams illustrate the chemical logic and workflow for the synthesis and
application of Boc-D-Phe-Pro-OSu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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